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Compound of Interest

Compound Name:

N-(4-

Carboxycyclohexylmethyl)maleimi

de

Cat. No.: B554916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(4-Carboxycyclohexylmethyl)maleimide is a bifunctional crosslinking reagent that contains

both a maleimide group and a carboxyl group. This technical guide provides a detailed

description of its chemical structure, physicochemical properties, and a visual representation of

its molecular architecture. The information presented herein is intended to support researchers

in the fields of bioconjugation, drug delivery, and diagnostics.

Chemical Identity and Properties
N-(4-Carboxycyclohexylmethyl)maleimide is characterized by a central cyclohexyl ring,

which imparts a rigid and defined spatial orientation to the two reactive groups. The maleimide

moiety is a thiol-reactive group, enabling covalent bond formation with sulfhydryl groups on

proteins and peptides. The terminal carboxyl group can be activated for conjugation to primary

amines. The properties of this compound are summarized in the table below.
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Property Value

IUPAC Name
4-(((2,5-dioxo-2,5-dihydro-1H-pyrrol-1-

yl)methyl)cyclohexane-1-carboxylic acid

Molecular Formula C12H15NO4

Molecular Weight 237.25 g/mol

CAS Number 1346603-31-0

Canonical SMILES O=C(O)C1CCC(CN2C(=O)C=CC2=O)CC1

InChI Key YWXYXGYZJBPYQY-UHFFFAOYSA-N

Molecular Structure
The chemical structure of N-(4-Carboxycyclohexylmethyl)maleimide is composed of three

key functional components:

Maleimide Group: A five-membered ring containing two carbonyl groups adjacent to a

carbon-carbon double bond. This group is highly reactive towards thiols (sulfhydryl groups)

via a Michael addition reaction, forming a stable thioether bond.

Cyclohexyl Ring: A saturated six-carbon ring that acts as a rigid spacer between the

maleimide and carboxyl groups. The methylene bridge connecting the ring to the maleimide

nitrogen provides some rotational freedom.

Carboxyl Group: A carboxylic acid functional group (-COOH) that can be activated to react

with primary amines, forming a stable amide bond.

The spatial arrangement of these groups is critical for its utility as a crosslinking agent, allowing

for the controlled conjugation of different biomolecules.
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Caption: 2D representation of N-(4-Carboxycyclohexylmethyl)maleimide structure.

Logical Relationship of Functional Moieties
The utility of N-(4-Carboxycyclohexylmethyl)maleimide in bioconjugation stems from the

distinct reactivity of its two terminal functional groups, separated by a non-reactive spacer. This

logical arrangement allows for a two-step conjugation strategy.
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Caption: Logical workflow for a two-step conjugation using the reagent.

Disclaimer: This document is intended for informational purposes only. Researchers should

consult relevant safety data sheets (SDS) and established laboratory protocols before handling

this chemical compound.

To cite this document: BenchChem. [N-(4-Carboxycyclohexylmethyl)maleimide: A
Comprehensive Structural Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554916#what-is-the-structure-of-n-4-
carboxycyclohexylmethyl-maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b554916?utm_src=pdf-body-img
https://www.benchchem.com/product/b554916#what-is-the-structure-of-n-4-carboxycyclohexylmethyl-maleimide
https://www.benchchem.com/product/b554916#what-is-the-structure-of-n-4-carboxycyclohexylmethyl-maleimide
https://www.benchchem.com/product/b554916#what-is-the-structure-of-n-4-carboxycyclohexylmethyl-maleimide
https://www.benchchem.com/product/b554916#what-is-the-structure-of-n-4-carboxycyclohexylmethyl-maleimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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